Benzamide, N-(3-dimethylaminopropyl)-p-isobutoxythio-

• CAS RN: 16575-30-7
• Molecular Formula: C16H26N2OS
• Molecular Weight: 294.5 g/mol
• IUPAC Name: N-[3-(dimethylamino)propyl]-4-(2-methylpropoxy)benzenecarbothioamide
• InChI: InChI=1S/C16H26N2OS/c1-13(2)12-19-15-8-6-14(7-9-15)16(20)17-10-5-11-18(3)4/h6-9,13H,5,10-12H2,1-4H3,(H,17,20)
• InChI Key: WHKGPXOSXUGKSE-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)COC1=CC=C(C=C1)C(=NCCCN(C)C)S
• SMILES: CC(C)COC1=CC=C(C=C1)C(=S)NCCCN(C)C
• synonyms: N-[3-(Dimethylamino)propyl]-p-(isobutoxy)thiobenzamide

Description

Benzamide, N-(3-dimethylaminopropyl)-p-isobutoxythio- is a chemical compound that has been extensively studied for its biochemical and physiological effects. It is also known as DMABIT and is used in scientific research for various purposes.

Scientific Research Applications

DMABIT is used in scientific research for various purposes, including the study of enzyme kinetics and the development of new drugs. It is also used as a fluorescent probe for the detection of proteins and nucleic acids. Additionally, DMABIT is used in the synthesis of other compounds, such as fluorescent dyes and pharmacological agents.

Mechanism Of Action

The mechanism of action of DMABIT is not fully understood, but it is believed to interact with proteins and nucleic acids. It has been shown to bind to DNA and RNA, and it may also interact with enzymes involved in DNA replication and transcription.

Biochemical And Physiological Effects

DMABIT has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of DNA polymerase and reverse transcriptase enzymes. It has also been shown to inhibit the proliferation of cancer cells and to induce apoptosis in cancer cells. Additionally, DMABIT has been shown to have anti-inflammatory and analgesic effects.

Advantages And Limitations For Lab Experiments

One advantage of using DMABIT in lab experiments is its high solubility in water and organic solvents. It is also relatively easy to synthesize and is commercially available. However, one limitation of using DMABIT is its potential toxicity, which can affect the results of experiments. Additionally, DMABIT may not be suitable for all types of experiments, and its effects may vary depending on the experimental conditions.

Future Directions

For the study of DMABIT include the development of new drugs and the study of its interaction with proteins and nucleic acids.

Synthesis Methods

DMABIT is synthesized by reacting isobutyl chloroformate with 3-dimethylaminopropylamine and then reacting the resulting product with potassium thiocyanate. The final product is obtained by recrystallization from ethanol.